Asparagusic acid
Asparagusic acid
Asparagusic acid is a sulfur-containing carboxylic acid, a dithiolanecarboxylic acid and a member of dithiolanes. It is a conjugate acid of an asparagusate. It derives from a hydride of a 1,2-dithiolane.
Asparagusic acid is a natural product found in Asparagus officinalis with data available.
Asparagusic acid is a natural product found in Asparagus officinalis with data available.
Brand Name:
Vulcanchem
CAS No.:
2224-02-4
VCID:
VC0001368
InChI:
InChI=1S/C4H6O2S2/c5-4(6)3-1-7-8-2-3/h3H,1-2H2,(H,5,6)
SMILES:
C1C(CSS1)C(=O)O
Molecular Formula:
C4H6O2S2
Molecular Weight:
150.2 g/mol
Asparagusic acid
CAS No.: 2224-02-4
Cat. No.: VC0001368
Molecular Formula: C4H6O2S2
Molecular Weight: 150.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Asparagusic acid is a sulfur-containing carboxylic acid, a dithiolanecarboxylic acid and a member of dithiolanes. It is a conjugate acid of an asparagusate. It derives from a hydride of a 1,2-dithiolane. Asparagusic acid is a natural product found in Asparagus officinalis with data available. |
|---|---|
| CAS No. | 2224-02-4 |
| Molecular Formula | C4H6O2S2 |
| Molecular Weight | 150.2 g/mol |
| IUPAC Name | dithiolane-4-carboxylic acid |
| Standard InChI | InChI=1S/C4H6O2S2/c5-4(6)3-1-7-8-2-3/h3H,1-2H2,(H,5,6) |
| Standard InChI Key | AYGMEFRECNWRJC-UHFFFAOYSA-N |
| SMILES | C1C(CSS1)C(=O)O |
| Canonical SMILES | C1C(CSS1)C(=O)O |
| Melting Point | 75.7 - 76.5 °C |
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